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Compound of Interest

Compound Name:
(3-Chloro-4-

methylphenyl)hydrazine

CAS No.: 51304-65-5

Cat. No.: B1597019 Get Quote

Synthesis, Reactivity, and Applications in Heterocyclic Chemistry

Executive Summary
(3-Chloro-4-methylphenyl)hydrazine (CAS 51304-65-5) is a critical aryl hydrazine

intermediate used primarily in the synthesis of indole-based pharmaceuticals and

agrochemicals via the Fischer Indole Synthesis. Its specific substitution pattern—a chlorine

atom at the meta position and a methyl group at the para position relative to the hydrazine

moiety—imparts unique electronic and steric properties that influence regioselectivity during

cyclization. This guide details the laboratory-scale synthesis, purification, and downstream

application of this compound, emphasizing the control of regioisomers in indole formation.[1]

Chemical Profile & Properties[2][3][4][5][6][7]
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Property Data

Chemical Name
(3-Chloro-4-methylphenyl)hydrazine

hydrochloride

CAS Number 51304-65-5

Synonyms
3-Chloro-p-tolylhydrazine HCl; 1-(3-Chloro-4-

methylphenyl)hydrazine

Molecular Formula C₇H₉ClN₂ · HCl

Molecular Weight 193.07 g/mol

Appearance White to off-white crystalline solid

Melting Point ~247°C (decomposition)

Solubility
Soluble in water, DMSO, Methanol; Insoluble in

non-polar solvents

Stability
Hygroscopic; light-sensitive.[1] Store at 2-8°C

under inert atmosphere.

Synthesis & Production Strategy
The industrial and laboratory standard for producing (3-Chloro-4-methylphenyl)hydrazine is

the Diazotization-Reduction sequence starting from 3-chloro-4-methylaniline. The reduction

step is most reliably performed using sodium sulfite/bisulfite, which avoids the heavy metal

waste associated with the Tin(II) Chloride (SnCl₂) method.

Experimental Protocol
Scale: 100 mmol input Precursor: 3-Chloro-4-methylaniline (CAS 95-74-9)

Step 1: Diazotization
Preparation: In a 500 mL three-necked flask equipped with a mechanical stirrer and

thermometer, dissolve 14.15 g (100 mmol) of 3-chloro-4-methylaniline in 40 mL of

concentrated HCl (37%) and 40 mL of water.
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Cooling: Cool the suspension to -5°C to 0°C using an ice-salt bath. Ensure vigorous stirring

to maintain a fine suspension of the amine hydrochloride salt.

Addition: Dropwise add a solution of 7.6 g (110 mmol) Sodium Nitrite (NaNO₂) in 20 mL

water. Maintain internal temperature below 2°C.

Endpoint: Stir for 30 minutes. Verify excess nitrous acid using starch-iodide paper (turns blue

instantly). Destroy excess HNO₂ with a small amount of urea if necessary.

Step 2: Sulfite Reduction
Sulfite Solution: In a separate 1 L flask, prepare a solution of 50.4 g (400 mmol) Sodium

Sulfite (Na₂SO₃) in 200 mL water. Cool to 5°C.[2]

Coupling: Rapidly pour the cold diazonium solution into the vigorously stirred sulfite solution.

The mixture will turn orange-red (diazo-sulfonate formation).

Reduction: Warm the mixture to 25°C and stir for 1 hour. Then, heat to 70°C for 45 minutes.

The color should fade to pale yellow as the diazo-sulfonate converts to the hydrazine

sulfonate.

Hydrolysis: Add 100 mL of concentrated HCl to the hot solution. Heat to 100°C (reflux) for 2

hours to hydrolyze the sulfonate group.

Step 3: Isolation & Purification
Crystallization: Cool the reaction mixture slowly to 0°C. The hydrochloride salt of the

hydrazine will precipitate as white/beige crystals.

Filtration: Filter the solid and wash with cold 2M HCl (2 x 20 mL) followed by cold ethanol (1

x 20 mL) to remove colored impurities.

Drying: Dry under vacuum over P₂O₅.

Yield: Typical yield is 75-85% (14.5 – 16.4 g).

Synthesis Workflow Diagram
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Figure 1: Diazotization-Reduction pathway for the synthesis of aryl hydrazines.

Key Application: Fischer Indole Synthesis
The primary utility of CAS 51304-65-5 is in the Fischer Indole Synthesis. When reacted with

ketones, it forms indole derivatives.[1][3][4][5] A critical consideration with this specific

hydrazine is Regioselectivity.

Regioselectivity Logic
The starting hydrazine has a meta-chloro substituent. During the sigmatropic rearrangement,

cyclization can occur at two ortho positions relative to the hydrazine nitrogen:

Position 2 (C2): Sterically hindered by the adjacent Chlorine atom.

Position 6 (C6): Sterically unhindered (adjacent to a Hydrogen).

Scientific Insight: Cyclization predominantly occurs at the less hindered C6 position.

Major Product:6-Chloro-5-methylindole derivatives.

Minor Product: 4-Chloro-5-methylindole derivatives (often <10%).

Protocol: Synthesis of 6-Chloro-5-methyl-2,3-
dimethylindole
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Reagents: (3-Chloro-4-methylphenyl)hydrazine HCl (1.0 eq), Methyl Ethyl Ketone (MEK, 1.1

eq), Glacial Acetic Acid.

Condensation: Suspend 1.93 g (10 mmol) of the hydrazine salt in 20 mL glacial acetic acid.

Add 0.80 g (11 mmol) of 2-butanone (MEK).

Reflux: Heat the mixture to reflux (118°C) for 3 hours. The mixture will darken as the

hydrazone forms and rearranges.

Workup: Pour the reaction mixture into 100 mL ice water. Neutralize with NaOH or NH₄OH to

pH 8-9.

Extraction: Extract with Ethyl Acetate (3 x 30 mL). Dry organics over MgSO₄ and

concentrate.

Purification: The crude indole often requires column chromatography (Hexane/EtOAc) to

separate the major (6-chloro) and minor (4-chloro) regioisomers.

Mechanism & Regiochemistry Diagram[1]
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Figure 2: Mechanistic pathway highlighting the steric control of regioselectivity in Fischer Indole

Synthesis.[1]

Safety & Handling (E-E-A-T)
As a hydrazine derivative, CAS 51304-65-5 requires strict safety protocols.

Toxicity: Hydrazines are potential carcinogens and genotoxins. Handle in a certified fume

hood.
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Skin Absorption: Wear nitrile gloves (double-gloving recommended) and a lab coat.

Incompatibility: Avoid contact with strong oxidizing agents (potential fire hazard) and strong

bases (liberates the free base, which is more volatile and toxic).[1]

First Aid: In case of skin contact, wash immediately with soap and water.[1] If inhaled, move

to fresh air and seek medical attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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